Cas no 891125-71-6 (N-tert-butyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

• Product Name: N-tert-butyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• CAS No: 891125-71-6
• MF: C₁₄H₂₁N₅O₂S
• MW: 323.41384100914
• CID: 5923665
• PubChem ID: 135732068
• Update Time: 2025-05-20

N-tert-butyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-[(7-oxo-5-propyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• CHEMBL3439365
• AKOS024655032
• AB00687628-01
• 891125-71-6
• N-tert-butyl-2-[(7-oxo-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• SR-01000020705
• SR-01000020705-1
• F2513-0573
• N-tert-butyl-2-({7-oxo-5-propyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide
• N-(tert-butyl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
• N-tert-butyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C14H21N5O2S/c1-5-6-9-7-10(20)15-12-17-18-13(19(9)12)22-8-11(21)16-14(2,3)4/h7H,5-6,8H2,1-4H3,(H,16,21)(H,15,17,20)
• InChI Key： BEYLJMMQUUQYPC-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)CSC1N2C(NN=1)=NC(=O)C=C2CCC

Computed Properties

• Exact Mass: 323.14159610g/mol
• Monoisotopic Mass: 323.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Additional information on N-tert-butyl-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

N-Tert-butyl-2-(7-Oxo-5-propyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide: A Comprehensive Overview

N-Tert-butyl-2-(7-Oxo-5-propyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-ylsulfanyl)acetamide (CAS No: 891125716) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a triazolopyrimidine ring system fused with a sulfanyl group and an N-tert-butyl acetamide moiety, making it a promising candidate for various research and development initiatives.

The triazolopyrimidine core of this compound is a heterocyclic aromatic system that has been extensively studied due to its ability to interact with various biological targets. Recent studies have highlighted the potential of such structures in modulating enzyme activity and receptor binding, which could lead to innovative therapeutic agents. For instance, researchers have explored the role of triazolopyrimidine derivatives in inhibiting kinases and other enzymes associated with diseases such as cancer and neurodegenerative disorders.

One of the key features of N-Tert-butyl-2-(7-Oxo...) is its sulfanyl group, which introduces sulfur into the molecule. Sulfur-containing compounds are often associated with antioxidant properties and can enhance the stability and bioavailability of drugs. The presence of this group in the compound may contribute to its ability to scavenge free radicals and protect cells from oxidative stress, a mechanism that has been implicated in numerous pathological conditions.

The N-tert-butyl acetamide moiety adds another layer of complexity to this compound's structure. Acetamide derivatives are known for their ability to modulate cellular processes by influencing protein interactions and enzyme activity. The tert-butyl group further enhances the hydrophobicity of the molecule, potentially improving its solubility and permeability across biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N-Tert-butyl... with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards several drug targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings suggest that it could serve as a lead compound for drug discovery efforts targeting conditions such as inflammation, cancer, and cardiovascular diseases.

In terms of synthesis, N-Tert-butyl... can be prepared through a multi-step process involving nucleophilic substitution reactions and cyclization steps. The synthesis pathway typically involves the reaction of an appropriate sulfide precursor with an amine derivative under specific conditions to form the acetamide moiety. The optimization of these reactions has been a focus area for chemists aiming to improve yield and purity.

Despite its promising properties, further research is required to fully understand the biological effects of N-Tert-butyl... Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models of disease. These studies will provide critical insights into its potential as a therapeutic agent.

In conclusion, N-Tert-butyl... (CAS No: 891125716) represents a novel chemical entity with significant potential in drug discovery and development. Its unique structure combines features that could enhance its bioactivity and pharmacokinetic properties, making it a valuable tool for researchers in various scientific disciplines.